Cas no 24958-41-6 (N-Methyl-4-(Phenylmethoxy)-Benzeneethanamine Hydrochloride (1:1))

• Product Name: N-Methyl-4-(Phenylmethoxy)-Benzeneethanamine Hydrochloride (1:1)
• CAS No: 24958-41-6
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• MDL: MFCD03695498
• CID: 913375
• PubChem ID: 11594298
• Update Time: 2025-04-19

N-Methyl-4-(Phenylmethoxy)-Benzeneethanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Benzyloxy)phenyl)-N-methylethanamine hydrochloride
• N-methyl2-(4-benzyloxyphenyl)ethylamine(A3)
• N-methyl-2-(4-phenylmethoxyphenyl)ethanamine,hydrochloride
• O-BENZYL-N-METHYLTYRAMINE HYDROCHLORIDE
• AM62630
• SCHEMBL4451835
• 2-(4-(benzyloxy)phenyl)-N-methylethan-1-amine hydrochloride
• DTXSID10469164
• {2-[4-(BENZYLOXY)PHENYL]ETHYL}(METHYL)AMINE HYDROCHLORIDE
• N-methyl-2-(4-phenylmethoxyphenyl)ethanamine;hydrochloride
• 24958-41-6
• 2-[4-(Benzyloxy)phenyl]-N-methylethan-1-amine--hydrogen chloride (1/1)
• Benzeneethanamine, N-methyl-4-(phenylmethoxy)-, hydrochloride (1:1)
• EN300-335904
• N-Methyl-4-(Phenylmethoxy)-Benzeneethanamine Hydrochloride (1:1)

• MDL： MFCD03695498
• Inchi： 1S/C16H19NO.ClH/c1-17-12-11-14-7-9-16(10-8-14)18-13-15-5-3-2-4-6-15;/h2-10,17H,11-13H2,1H3;1H
• InChI Key： JZGGLRRRFRHNKM-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCNC

Computed Properties

• Exact Mass: 277.1235
• Monoisotopic Mass: 277.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines